Cas no 600-67-9 ((11alpha)-11,21-dihydroxypregn-4-ene-3,20-dione)

(11alpha)-11,21-dihydroxypregn-4-ene-3,20-dione Properties

Names and Identifiers

• (11alpha)-11,21-dihydroxypregn-4-ene-3,20-dione
• 11α,21-Dihydroxypregn-4-ene-3,20-dione
• Pregn-4-en-11.α.,21-diol-3,20-dione
• Corticosteron
• epi-Corticosterone
• Epicorticosterone
• 11α-Corticosterone
• Pregn-4-ene-3,20-dione, 11,21-dihydroxy-, (11α)-
• Valine Impurity 66
• +Expand

• InChIKey： OMFXVFTZEKFJBZ-UHFFFAOYSA-N
• Inchi： 1S/C21H30O4/c1-20-8-7-13(23)9-12(20)3-4-14-15-5-6-16(18(25)11-22)21(15,2)10-17(24)19(14)20/h9,14-17,19,22,24H,3-8,10-11H2,1-2H3
• SMILES： CC12C(C(CO)=O)CCC1C1CCC3C(C1C(O)C2)(C)CCC(=O)C=3

Computed Properties

• Exact Mass: 346.2145
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 346.214
• Heavy Atom Count: 25
• Complexity: 638
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9

Experimental Properties

• LogP: 2.66670
• PSA: 74.6
• Refractive Index: 1.575
• Boiling Point: 529.2°C at 760 mmHg
• Melting Point: 150-153 °C
• Flash Point: 288°C
• pka: 12.98±0.10(Predicted)
• Density: 1.21